2-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}-5-fluoropyrimidine

Specification

• CAS No.: 2548981-34-4
• Molecular Formula: C18H21FN6O
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 6-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy]-2,3-dimethylimidazo[1,2-b]pyridazine
• Standard InChI: InChI=1S/C18H21FN6O/c1-12-13(2)25-16(22-12)3-4-17(23-25)26-11-14-5-7-24(8-6-14)18-20-9-15(19)10-21-18/h3-4,9-10,14H,5-8,11H2,1-2H3
• Standard InChI Key: CTYWBMTZQHADDP-UHFFFAOYSA-N
• SMILES: CC1=C(N2C(=N1)C=CC(=N2)OCC3CCN(CC3)C4=NC=C(C=N4)F)C
• Canonical SMILES: CC1=C(N2C(=N1)C=CC(=N2)OCC3CCN(CC3)C4=NC=C(C=N4)F)C

Introduction

Potential Biological Activity

Heterocyclic compounds like the one often exhibit significant biological activity due to their ability to interact with various biological targets. For example, pyrimidine derivatives are known for their roles in nucleic acid synthesis and as inhibitors of enzymes involved in cancer and viral replication. Imidazo[1,2-b]pyridazine derivatives have been explored for their potential in treating neurological disorders and as anticancer agents.

Therapeutic Potential

• Antiviral Activity: Compounds with similar structures might inhibit viral enzymes or interfere with viral replication processes.

• Anticancer Activity: The presence of fluoropyrimidine suggests potential as an anticancer agent, given the role of fluoropyrimidines in chemotherapy.

• Neurological Disorders: The imidazo[1,2-b]pyridazine moiety could contribute to activity against neurological targets.

Synthesis and Characterization

The synthesis of such a compound would likely involve multiple steps, including the formation of the imidazo[1,2-b]pyridazine and pyrimidine rings, followed by their linkage to the piperidine moiety. Characterization would involve spectroscopic techniques such as NMR and mass spectrometry to confirm the structure.